Cas no 31337-88-9 (2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone)

• Product Name: 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone
• CAS No: 31337-88-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1024612
• PubChem ID: 16638340
• Update Time: 2025-06-12

2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone
• (1S)-(5-oxa-2-aza-bicyclo[2.2.1]heptan-2-yl)(phenyl)methanone
• (1S:4S)-N-Benzoyl-2-oxa-5-azabicyclo< 2.2.1> heptan
• 5-benzoyl-2-oxa-5-aza-bicyclo[2.2.1]heptane
• AGN-PC-013N9H
• AK-93547
• ANW-53361
• BD230932
• CTK8B6374
• KB-231870
• 2-oxa-5-azabicyclo[2.2.1]hept-5-ylphenylMethanone
• (5-oxa-2-aza-bicyclo[2.2.1]heptan-2-yl)(phenyl)Methanone
• DB-356287
• 31337-88-9
• AKOS000278408
• DTXSID10586264
• DTXSID801234385
• (2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)(phenyl)methanone
• 32361-62-9

• Inchi： 1S/C12H13NO2/c14-12(9-4-2-1-3-5-9)13-7-11-6-10(13)8-15-11/h1-5,10-11H,6-8H2
• InChI Key： MSUKDGMHGXXZRV-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 1.23780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone

Introduction to 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone (CAS No. 31337-88-9)

2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone, identified by its Chemical Abstracts Service (CAS) number 31337-88-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic ketones, featuring a fused oxygen and nitrogen heterocyclic system, which imparts unique electronic and steric properties. The presence of a phenyl group at the 5-position further enhances its molecular diversity, making it a promising scaffold for the development of novel bioactive molecules.

The bicyclo[2.2.1]heptane core is a well-studied motif in drug discovery, known for its ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The incorporation of an oxygen atom into this framework introduces a polar moiety, which can improve solubility and binding affinity to biological targets. Additionally, the nitrogen atom in the azabicyclic system can serve as a hydrogen bond acceptor, a critical feature for interactions with proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for therapeutic applications. Studies have demonstrated that the rigid bicyclic structure of 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone can effectively occupy binding pockets in target proteins, thereby modulating their activity. The phenyl substituent at the 5-position has been shown to enhance hydrophobic interactions, improving overall binding affinity.

The pharmacological profile of this compound has been extensively evaluated in vitro and in vivo. Preliminary studies suggest that it exhibits inhibitory activity against several key enzymes involved in metabolic pathways relevant to inflammation and cancer. The oxygen and nitrogen heterocycles within its structure are believed to play a crucial role in modulating enzyme kinetics by forming specific interactions with active site residues.

One of the most compelling aspects of 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone is its potential as a scaffold for structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives of this compound that show enhanced potency and selectivity against target enzymes. These findings underscore the importance of leveraging computationally derived pharmacophores to accelerate drug discovery efforts.

The synthetic accessibility of this compound has also been explored, with multiple synthetic routes reported in the literature. These methods often involve multi-step organic transformations, including cycloadditions, ring closures, and functional group modifications. The synthesis typically requires high-purity starting materials and careful optimization to achieve high yields and minimal side reactions.

In terms of biological activity, preliminary pharmacokinetic studies indicate that 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone exhibits favorable oral bioavailability and metabolic stability in preclinical models. These properties are critical for translating preclinical findings into clinical success, as they ensure that the compound can reach its target site of action at effective concentrations.

The development pipeline for this compound is currently under investigation by several pharmaceutical companies, with particular interest in its potential applications in oncology and immunotherapy. Early-phase clinical trials are planned to evaluate its safety and efficacy in human subjects, with the hope of identifying new therapeutic interventions for debilitating diseases.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the evaluation process for compounds like 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(phenyl)methanone by predicting potential biological activities and optimizing molecular structures for improved potency.

The regulatory landscape surrounding this compound is evolving as more data becomes available on its safety and efficacy profiles. Regulatory agencies require comprehensive toxicological assessments before approving new drugs for clinical use, ensuring that patients receive safe and effective treatments.

Future directions for research on CAS No 31337-88-9 include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic properties. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential to fully realize its potential as a therapeutic agent.